Ethyl 3-oxo-3-(1,3-thiazol-2-ylamino)propanoate

• IUPAC Name: ethyl 3-oxo-3-(1,3-thiazol-2-ylamino)propanoate
• InChI: InChI=1S/C8H10N2O3S/c1-2-13-7(12)5-6(11)10-8-9-3-4-14-8/h3-4H,2,5H2,1H3,(H,9,10,11)
• InChI Key: FIWKHZSAOWEWKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1=NC=CS1
• Molecular Formula: C8H10N2O3S
• Molecular Weight: 214.24 g/mol
• CAS No.: 58199-16-9

Description

Ethyl 3-oxo-3-(1,3-thiazol-2-ylamino)propanoate is a chemical compound with the molecular formula C8H10N2O3S. It appears as a pale-yellow to yellow-brown sticky oil to semi-solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9NO3S/c1-2-12-7(11)5-6(10)8-9-3-4-13-8/h3-4H,2,5H2,1H3. This code provides a specific representation of the molecule’s structure, including the arrangement of atoms and the bonds between them.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 214.242 Da. Additional physical and chemical properties such as melting point, boiling point, solubility, and stability under various conditions are not available in the search results.

Scientific Research Applications

Synthesis and Chemical Reactions

• Flash Vacuum Pyrolysis : Ethyl 3-oxo-3-(1,3-thiazol-2ylamino)propanoate was synthesized with higher yields using aminoheterocycle and diethylmalonate. Its flash vacuum pyrolysis led to various compounds like ethanol, 5-hydroxy-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one, carbon suboxide, and 2-aminothiazole under different temperature conditions (Pelßez, Gafarova, & Yranzo, 2003).

Crystallography

• Dabigatran Etexilate Tetrahydrate Study : Ethyl 3-{[2-({4-[(Z)-amino(hexyloxycarbonylimino)methyl]anilino}methyl)-1-methylbenzimidazole-5-carbonyl]pyridin-2-ylamino}propanoate tetrahydrate was examined, revealing dihedral angles between benzene and pyridine rings with the benzimidazole plane. This study contributes to understanding the molecular structure of related compounds (Liu et al., 2012).

Antimicrobial Agents

• Novel Thiazole Derivatives : Ethyl 2-(6-substituted benzo[d]thiazol-2-ylamino)-2-oxoacetates showed potential as antimicrobial agents. This research highlights the importance of structural modifications in enhancing biological activities (Khidre & Radini, 2021).

Anticancer Agents

• Phthalimide Conjugates : Compounds synthesized from the conjugation of ethyl 1, 3 dioxoisoindolin-2-ylcarbamodithioate with 2-aminothiazole were investigated for their potential as anticancer agents. This represents a significant step in the development of new therapeutic molecules (Nadhum & Mohammed, 2020).

Green Chemistry

• Thioxoimidazolidine Derivative Synthesis : Ethyl 3-(4-oxo-3-(1-(pyridin-3-yl)ethylideneamino)-2-thioxoimidazolidin-1-yl)propanoate was synthesized using microwave irradiation, an eco-friendly technique. This approach demonstrates the potential of green chemistry in synthesizing biologically active compounds (Alosaimi et al., 2021).

Bioreduction

• Stereoselective Bioreduction : Ethyl 3-oxo-3-(2-thienyl) propanoate was bioreduced using a short-chain dehydrogenase/reductase, highlighting an efficient method for producing chiral intermediates for pharmaceutical applications (Ren et al., 2019).

Mechanism of Action

It’s also worth noting that the compound is a pale-yellow to yellow-brown sticky oil to semi-solid substance . It’s stored in a dry, room temperature environment . Its safety information includes hazard statements such as H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .